2-(4-(2-ethoxyphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(5-methylisoxazol-3-yl)acetamide
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Description
2-(4-(2-ethoxyphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C18H18N4O5 and its molecular weight is 370.365. The purity is usually 95%.
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Scientific Research Applications
Antioxidant Activity and Coordination Complexes
Studies have shown that pyrazole-acetamide derivatives can form coordination complexes with metals such as Co(II) and Cu(II), exhibiting significant antioxidant activity. These complexes are characterized through various spectroscopic methods and display complex molecular geometries that contribute to their reactivity and potential biological activities (Chkirate et al., 2019).
Anticancer Properties
Certain pyrazol-1-yl acetamide derivatives have been synthesized and tested for their anticancer activity, showing appreciable growth inhibition against various cancer cell lines. This suggests that modifications of the pyrazole acetamide structure can yield compounds with potential therapeutic applications (Al-Sanea et al., 2020).
Antimicrobial Activities
Novel thiazole derivatives incorporating pyrazole moieties have demonstrated significant antibacterial and antifungal activities. These compounds were synthesized and their structures confirmed by spectroscopic methods, highlighting the potential of pyrazole-acetamide derivatives in developing new antimicrobial agents (Saravanan et al., 2010).
Chemoselective Synthesis
Research into the chemoselective acetylation of aminophenols to acetamides, an essential process in synthesizing antimalarial drugs, showcases the importance of acetamide derivatives in pharmaceutical synthesis. This process involves various parameters and conditions to achieve the desired product efficiently (Magadum & Yadav, 2018).
properties
IUPAC Name |
2-[4-(2-ethoxyphenyl)-2,3-dioxopyrazin-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O5/c1-3-26-14-7-5-4-6-13(14)22-9-8-21(17(24)18(22)25)11-16(23)19-15-10-12(2)27-20-15/h4-10H,3,11H2,1-2H3,(H,19,20,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGBYBZLNCGEXHU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1N2C=CN(C(=O)C2=O)CC(=O)NC3=NOC(=C3)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.